Cas no 899738-52-4 (N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-fluorophenyl)acetamide)

• Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-fluorophenyl)acetamide
• CAS No: 899738-52-4
• MF: C₂₁H₁₈FN₅O₂
• MW: 391.398327350616
• CID: 5486297
• Update Time: 2025-07-01

N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(4-fluorophenyl)acetamide
• N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-fluorophenyl)acetamide

• Inchi： 1S/C21H18FN5O2/c1-13-3-8-17(9-14(13)2)27-20-18(11-24-27)21(29)26(12-23-20)25-19(28)10-15-4-6-16(22)7-5-15/h3-9,11-12H,10H2,1-2H3,(H,25,28)
• InChI Key： IWGKWKHTVUUIBP-UHFFFAOYSA-N
• SMILES： C1(CC(NN2C=NC3N(C4=CC=C(C)C(C)=C4)N=CC=3C2=O)=O)=CC=C(F)C=C1

Additional information on N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-fluorophenyl)acetamide

Professional Introduction to Compound with CAS No. 899738-52-4 and Product Name: N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-fluorophenyl)acetamide

The compound with the CAS number 899738-52-4 and the product name N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-fluorophenyl)acetamide represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The pyrazolo[3,4-d]pyrimidine core is a well-known scaffold in drug discovery, renowned for its versatility and efficacy in targeting various therapeutic pathways. The presence of a fluorine atom at the para position of the phenyl ring and the acetamide moiety further enhances its pharmacological potential.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into molecular structures can significantly modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. In the case of this compound, the fluorophenyl group contributes to improved solubility and bioavailability, which are critical factors for drug development. Furthermore, the dimethylphenyl substituent at the pyrazolo[3,4-d]pyrimidine ring enhances interactions with biological targets, making it an attractive candidate for further exploration.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy due to its extensive history in drug discovery. It has been extensively studied for its role in inhibiting enzymes and receptors involved in cancer, inflammation, and infectious diseases. For instance, several FDA-approved drugs contain this scaffold, underscoring its therapeutic relevance. The compound under discussion incorporates additional functional groups that may enhance its interaction with specific enzymes or receptors. This could potentially lead to novel mechanisms of action or improved efficacy compared to existing drugs.

One of the most exciting aspects of this compound is its potential as an anticancer agent. The pyrazolo[3,4-d]pyrimidine core is known to exhibit inhibitory activity against various kinases and other enzymes overexpressed in cancer cells. The acetamide group can serve as a hinge-binding motif, interacting with key residues in target proteins. Additionally, the fluorine atom may enhance binding affinity by participating in halogen bonding interactions. These features make it a promising candidate for further development as a cancer therapeutic.

Another area of interest is the compound's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. The ability of this compound to modulate inflammatory pathways could make it a valuable tool in treating these conditions. Preliminary studies suggest that molecules with similar structures may inhibit inflammatory cytokines and enzymes. Further research is warranted to explore these potential applications fully.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and cyclization processes are employed to construct the complex pyrazolo[3,4-d]pyrimidine core. The introduction of the fluorophenyl group and the acetamide moiety requires precise control over reaction conditions to avoid unwanted side products.

In conclusion, the compound with CAS number 899738-52-4 and product name N-1-(3,4-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-fluorophenyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further exploration in drug development. The presence of key functional groups such as the fluorophenyl group, the acetamide moiety, and the pyrazolo[3,4-d]pyrimidine core enhances its pharmacological potential across various therapeutic areas.